Cas no 1020502-97-9 (4-methyl-2-(4-nitro-1H-pyrazol-1-yl)-6-[4-(4-nitrophenyl)piperazin-1-yl]pyrimidine)

• Product Name: 4-methyl-2-(4-nitro-1H-pyrazol-1-yl)-6-[4-(4-nitrophenyl)piperazin-1-yl]pyrimidine
• CAS No: 1020502-97-9
• MF: C₁₈H₁₈N₈O₄
• MW: 410.38672208786
• CID: 5471834
• Update Time: 2025-05-25

4-methyl-2-(4-nitro-1H-pyrazol-1-yl)-6-[4-(4-nitrophenyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-[4-(4-nitrophenyl)piperazin-1-yl]-2-(4-nitropyrazol-1-yl)pyrimidine
• 4-methyl-2-(4-nitro-1H-pyrazol-1-yl)-6-[4-(4-nitrophenyl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C18H18N8O4/c1-13-10-17(21-18(20-13)24-12-16(11-19-24)26(29)30)23-8-6-22(7-9-23)14-2-4-15(5-3-14)25(27)28/h2-5,10-12H,6-9H2,1H3
• InChI Key： ATVJFTYDWLWOOP-UHFFFAOYSA-N
• SMILES： C1(N2C=C([N+]([O-])=O)C=N2)=NC(N2CCN(C3=CC=C([N+]([O-])=O)C=C3)CC2)=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-methyl-2-(4-nitro-1H-pyrazol-1-yl)-6-[4-(4-nitrophenyl)piperazin-1-yl]pyrimidine

4-Methyl-2-(4-Nitro-1H-Pyrazol-1-Yl)-6-[4-(4-Nitrophenyl)Piperazin-1-Yl]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 1020502-97-9, known as 4-methyl-2-(4-nitro-1H-pyrazol-1-yl)-6-[4-(4-nitrophenyl)piperazin-1-yl]pyrimidine, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The structure of this molecule is characterized by the presence of a methyl group at position 4, a 4-nitro-pyrazol group at position 2, and a piperazine moiety substituted with a 4-nitrophenyl group at position 6.

The pyrimidine core of this compound serves as a versatile scaffold for various functional groups, making it an attractive target for medicinal chemistry and materials science. The piperazine ring, a six-membered amine-containing structure, adds significant flexibility and hydrogen bonding potential to the molecule. The nitro groups present on both the pyrazole and phenyl rings introduce electron-withdrawing effects, which can influence the electronic properties of the compound and its reactivity in biological systems.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anticancer agents. The pyrimidine framework is well-known for its role in nucleic acids and has been extensively studied in antiviral and antitumor drug design. The presence of nitro groups enhances the molecule's ability to interact with biological targets, such as protein kinases or DNA-binding proteins, making it a promising candidate for therapeutic applications.

In addition to its pharmaceutical potential, this compound has shown interesting properties in materials science. The combination of pyrimidine, piperazine, and nitro groups creates a molecule with unique electronic and optical properties. Researchers have explored its use in organic electronics, where it could serve as a building block for light-emitting diodes (LEDs) or photovoltaic materials. The ability to tune the molecule's electronic properties through substitution patterns offers exciting possibilities for advancing next-generation electronic devices.

From a synthetic perspective, the construction of this compound involves multi-step organic synthesis techniques. The synthesis typically begins with the preparation of the pyrimidine core, followed by sequential substitutions to introduce the methyl, pyrazole, and piperazine groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while minimizing byproduct formation.

The biological evaluation of this compound has revealed intriguing results. In vitro studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). The nitro groups play a crucial role in modulating the molecule's bioavailability and pharmacokinetic properties. Furthermore, computational modeling studies have provided insights into its binding modes with target proteins, paving the way for structure-based drug design.

Despite its promising attributes, challenges remain in fully harnessing the potential of this compound. Issues such as poor solubility and stability under physiological conditions need to be addressed through further optimization. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these limitations and unlock its full therapeutic potential.

In conclusion, 4-methyl-2-(4-nitro-1H-pyrazol-1-yl)-6-[4-(4-nitrophenyl)piperazin-1-yl]pyrimidine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As research continues to uncover new insights into its properties and mechanisms of action, this compound stands at the forefront of innovation in drug discovery and materials science.